Cas no 1820747-56-5 (3-Bromo-5-fluoro-2-methoxyaniline hydrochloride)

• Product Name: 3-Bromo-5-fluoro-2-methoxyaniline hydrochloride
• CAS No: 1820747-56-5
• MF: C₇H₈BrClFNO
• MW: 256.499923706055
• CID: 4619597
• Update Time: 2025-06-09

3-Bromo-5-fluoro-2-methoxyaniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-BROMO-5-FLUORO-2-METHOXYANILINE HCL
• 3-bromo-5-fluoro-2-methoxyaniline;hydrochloride
• 3-Bromo-5-fluoro-2-methoxyaniline hydrochloride
• C7H7BrFNO.ClH
• VXC74756
• Y2486

• Inchi： 1S/C7H7BrFNO.ClH/c1-11-7-5(8)2-4(9)3-6(7)10;/h2-3H,10H2,1H3;1H
• InChI Key： TVPUTJVNIWZNDO-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1OC)N)F.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 136
• Topological Polar Surface Area: 35.2

Additional information on 3-Bromo-5-fluoro-2-methoxyaniline hydrochloride

Introduction to 3-Bromo-5-fluoro-2-methoxyaniline hydrochloride (CAS No. 1820747-56-5)

3-Bromo-5-fluoro-2-methoxyaniline hydrochloride, identified by its Chemical Abstracts Service (CAS) number 1820747-56-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of aniline derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of 3-Bromo-5-fluoro-2-methoxyaniline hydrochloride, including the presence of a bromine atom, a fluorine substituent, and a methoxy group, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The significance of 3-Bromo-5-fluoro-2-methoxyaniline hydrochloride lies in its utility as a building block in drug discovery and development. Aniline derivatives have been extensively studied for their roles in various pharmacological contexts, including antimicrobial, anti-inflammatory, and anticancer applications. The bromine and fluorine atoms in the molecule introduce halogenation effects, which are known to enhance the metabolic stability and binding affinity of drug candidates. Furthermore, the methoxy group provides a site for further functionalization, allowing chemists to tailor the compound for specific biological targets.

In recent years, there has been a growing interest in the development of novel therapeutic agents that leverage the advantages of halogenated aromatic compounds. 3-Bromo-5-fluoro-2-methoxyaniline hydrochloride has been employed in the synthesis of small-molecule inhibitors targeting various enzymes and receptors involved in disease pathways. For instance, studies have demonstrated its role in the preparation of kinase inhibitors, which are critical in treating cancers and inflammatory disorders. The compound's ability to act as a precursor for more complex structures has made it a cornerstone in medicinal chemistry research.

One of the most compelling aspects of 3-Bromo-5-fluoro-2-methoxyaniline hydrochloride is its versatility in synthetic chemistry. The presence of multiple reactive sites allows for diverse modifications, enabling researchers to explore different chemical scaffolds. This flexibility has been exploited in the development of libraries of compounds for high-throughput screening (HTS), a common approach in drug discovery pipelines. By systematically varying the substituents on 3-Bromo-5-fluoro-2-methoxyaniline hydrochloride, scientists can identify lead compounds with optimized pharmacokinetic profiles and reduced toxicity.

The pharmaceutical industry has increasingly recognized the importance of aniline derivatives due to their broad spectrum of biological activities. 3-Bromo-5-fluoro-2-methoxyaniline hydrochloride has been incorporated into several clinical trials as part of investigational new drug (IND) programs. Its incorporation into these trials underscores its potential as a pharmacophore in the design of next-generation therapeutics. The compound's structural motifs have been found to interact with biological targets in ways that promise novel therapeutic interventions.

Advances in computational chemistry have further enhanced the utility of 3-Bromo-5-fluoro-2-methoxyaniline hydrochloride by enabling more accurate predictions of its interactions with biological targets. Molecular docking studies have been conducted to model how this compound binds to enzymes and receptors, providing insights into its mechanism of action. These computational approaches have complemented experimental efforts, allowing for more efficient screening processes and reducing the time required to identify promising drug candidates.

The synthesis of 3-Bromo-5-fluoro-2-methoxyaniline hydrochloride itself is a testament to modern synthetic methodologies. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct its core structure efficiently. These methods not only improve yield but also minimize unwanted byproducts, making the process environmentally friendly and scalable for industrial applications. The ability to synthesize this compound with high precision has opened doors for further exploration into its derivatives.

In conclusion, 3-Bromo-5-fluoro-2-methoxyaniline hydrochloride (CAS No. 1820747-56-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it an invaluable tool for drug discovery, offering opportunities for developing novel therapeutics across multiple disease areas. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is likely to grow even further.